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Compound of Interest

Compound Name: Benodanil

Cat. No.: B1667995

Essential Safety and Handling Guide for
Benodanil

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Benodanil (CAS
15310-01-7), a benzanilide fungicide. The following procedures are designed to ensure the
safety of laboratory personnel and to provide clear, actionable steps for routine handling,
emergency situations, and proper disposal.

Physicochemical and Toxicological Data

While a comprehensive Safety Data Sheet (SDS) for pure Benodanil was not located, the
following tables summarize available data from various chemical and safety resources. It is
imperative to handle this substance with care, adhering to the precautionary measures outlined
below.

Physical and Chemical Properties
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Property Value Source
Molecular Formula C13H10INO [1][2113]14]
Molecular Weight 323.13 g/mol [2][5]
Appearance Colorless crystalline solid [6]
Melting Point 137°C [7]

Boiling Point 323.2 £ 25.0°C at 760 mmHg [7]
Solubility Soluble in DMSO [7]

LogP (Octanol/Water Partition
o 3.927 [8]
Coefficient)

Toxicological Information

Benodanil is generally considered to have low acute toxicity to mammals[6]. However,
thorough toxicological data, including specific LD50 and LC50 values for the pure compound,
are not readily available. One supplier of a Benodanil solution in methanol provides hazard
statements indicating the solution is toxic if swallowed or absorbed through the skin, and
harmful if inhaled[9].

Hazard Classification Statement

o Reported as not meeting GHS hazard criteria by
GHS Classification _ _
multiple suppliers[5].

General Toxicity Not highly toxic to mammals[6].

Note: The absence of comprehensive toxicity data necessitates a cautious approach. All
handling should be performed under the assumption that the compound is potentially
hazardous.

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
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Adherence to the following procedures is mandatory when handling Benodanil.

Engineering Controls

» Ventilation: All work with Benodanil powder or solutions should be conducted in a properly

functioning chemical fume hood.

o Eye Wash and Safety Shower: An operational eye wash station and safety shower must be

readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

The following PPE is required for handling Benodanil:

PPE Category

Specification

Rationale

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile).

To prevent skin contact.

Eye Protection

Chemical safety goggles or a

face shield.

To protect eyes from dust

particles and splashes.

Respiratory Protection

A government-approved
respirator (e.g., NIOSH/MSHA-
approved) should be used,
especially when handling the
powder form, to prevent

inhalation.

To prevent respiratory irritation

and potential systemic effects.

Body Protection

A laboratory coat or chemical-

resistant suit.

To protect skin and personal

clothing from contamination.

Footwear

Closed-toe shoes.

To protect feet from spills.

Emergency Response Plan: Spills

In the event of a Benodanil spill, immediate and decisive action is required to mitigate risks to

personnel and the environment.
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Immediate Actions

o Evacuate: Immediately evacuate the spill area.
» Alert: Notify colleagues and the laboratory supervisor.
 |solate: Restrict access to the contaminated area.

o Ventilate: Ensure the area is well-ventilated, if safe to do so.

Spill Cleanup Protocol

o Don PPE: Before re-entering the area, don the appropriate PPE as specified in the table
above.

o Containment: For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand).
For solid spills, carefully sweep up the material, avoiding dust generation.

o Collection: Place all contaminated materials into a labeled, sealed container for hazardous
waste disposal.

o Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by a
thorough rinse with water. Collect all cleaning materials for disposal as hazardous waste.

o Wash: After the cleanup is complete, thoroughly wash hands and any exposed skin with
soap and water.

Spill Response Workflow

Caption: Workflow for handling a Benodanil spill.

Disposal Plan

All Benodanil waste, including unused product and contaminated materials, is considered
hazardous waste and must be disposed of accordingly.

Waste Collection and Storage

o Containers: Use only approved, labeled hazardous waste containers.
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e Segregation: Do not mix Benodanil waste with other waste streams.

o Storage: Store waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.

Disposal Procedure

e Labeling: Ensure all waste containers are clearly labeled with the contents ("Benodanil
Waste") and the associated hazards.

» Licensed Disposal: Arrange for the collection and disposal of all Benodanil waste by a
licensed hazardous waste disposal company.

o Regulatory Compliance: Adhere to all local, state, and federal regulations regarding
hazardous waste disposal. Do not dispose of Benodanil down the drain or in regular trash.

Experimental Protocols Cited

No specific experimental protocols for the safety and handling of Benodanil were identified in
the available literature. The procedures outlined in this guide are based on established best
practices for handling chemical fungicides in a laboratory setting. It is recommended that a risk
assessment be conducted for any new experimental procedure involving Benodanil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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